molecular formula C19H19N3O4 B2683276 2-{[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene-11-carbonyl]amino}benzoic acid CAS No. 1820575-97-0

2-{[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene-11-carbonyl]amino}benzoic acid

Cat. No. B2683276
CAS RN: 1820575-97-0
M. Wt: 353.378
InChI Key: KBEFEQMDJBJJLL-STQMWFEESA-N
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Description

The compound “2-{[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-diene-11-carbonyl]amino}benzoic acid” has a molecular weight of 353.37 and a molecular formula of C19H19N3O4 . It is also known by its IUPAC name, 4-((1S,5R)-8-oxo-1,3,4,5,6,8-hexahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3-carboxamido)benzoic acid .


Molecular Structure Analysis

The InChI code for this compound is 1S/C19H19N3O4/c23-17-3-1-2-16-14-8-12(10-22(16)17)9-21(11-14)19(26)20-15-6-4-13(5-7-15)18(24)25/h1-7,12,14H,8-11H2,(H,20,26)(H,24,25)/t12-,14-/m0/s1 . This code provides a detailed description of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Reactivity

The synthesis of compounds structurally related to 2-{[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.0^2,7]trideca-2,4-diene-11-carbonyl]amino}benzoic acid involves complex cyclization processes and intramolecular interactions. For example, the synthesis of 1,2,4-Oxadiazines and 1,2,4-Thiadiazines demonstrates the importance of intramolecular cyclization, showcasing the versatility of cyclization processes in creating compounds with significant biological activities (P. Norris, 2008).

Chemical Structure Analysis

The molecular structure and analysis of related compounds, such as those derived from benzoic acid, underscore the importance of X-ray diffraction and NMR spectroscopy in determining the arrangement of atoms within a molecule. This analytical approach aids in understanding the chemical behavior and potential applications of these compounds (M. Hemamalini & H. Fun, 2010).

Potential for Post-Synthetic Modification

Research on metal-organic frameworks (MOFs) using amino-functionalized benzoic acid derivatives highlights the potential for post-synthetic modification, providing a pathway for the functionalization of materials for various applications, including catalysis, drug delivery, and gas storage (Zhenqiang Wang, K. Tanabe, & Seth M. Cohen, 2009).

Role in Supramolecular Chemistry

The study on the synthesis and molecular structure of trinuclear ruthenium cluster cations illustrates the role of benzoic acid derivatives in supramolecular chemistry, emphasizing their potential in creating complex structures with unique chemical properties (Ludovic Vieille-Petit, B. Therrien, & G. Süss-Fink, 2004).

Environmental and Food Science

Benzoic acid and its derivatives are widely used as preservatives in food, cosmetic, and pharmaceutical industries. Their widespread use raises questions about human exposure, metabolism, and potential health effects, emphasizing the need for comprehensive toxicological evaluations and regulatory scrutiny (A. D. del Olmo, J. Calzada, & M. Nuñez, 2017).

properties

IUPAC Name

2-[[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbonyl]amino]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O4/c23-17-7-3-6-16-13-8-12(10-22(16)17)9-21(11-13)19(26)20-15-5-2-1-4-14(15)18(24)25/h1-7,12-13H,8-11H2,(H,20,26)(H,24,25)/t12-,13+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBEFEQMDJBJJLL-OLZOCXBDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)NC4=CC=CC=C4C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@@H]2CN(C[C@H]1C3=CC=CC(=O)N3C2)C(=O)NC4=CC=CC=C4C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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